4-[4-(5-chloro-2-methylphenyl)piperazine-1-carbonyl]-N-(4-ethylphenyl)-1H-1,2,3-triazol-5-amine

• IUPAC Name: [4-(5-chloro-2-methylphenyl)piperazin-1-yl]-[5-(4-ethylanilino)triazolidin-4-yl]methanone
• InChI: InChI=1S/C22H29ClN6O/c1-3-16-5-8-18(9-6-16)24-21-20(25-27-26-21)22(30)29-12-10-28(11-13-29)19-14-17(23)7-4-15(19)2/h4-9,14,20-21,24-27H,3,10-13H2,1-2H3
• InChI Key: XRHDSKQIQQVXSK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC2C(NNN2)C(=O)N3CCN(CC3)C4=C(C=CC(=C4)Cl)C
• Molecular Formula: C22H29ClN6O
• Molecular Weight: 429.0 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The piperazine and 1,2,3-triazole rings are likely to contribute to the rigidity of the molecule, while the various substituents may influence its overall shape and polarity.

Chemical Reactions Analysis

The reactivity of this compound is likely to be influenced by the presence of the various functional groups. For example, the amine group may act as a nucleophile in reactions, while the carbonyl group could be involved in reactions such as nucleophilic addition or condensation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on factors such as its exact molecular structure, the presence of functional groups, and the nature of its substituents. These could influence properties such as solubility, melting point, and reactivity.

Scientific Research Applications

Pharmaceutical Drug Development

The piperazine core of the compound is a common feature in many pharmaceutical drugs. . The presence of a triazol-5-amine moiety could potentially be exploited for creating novel drugs with enhanced efficacy or reduced side effects.

Catalysis in Organic Synthesis

. The compound could be involved in catalytic cycles or serve as a building block for synthesizing more complex molecules. Its potential for catalysis could be explored in reactions such as the Ugi reaction or cycloaddition of alkynes bearing amino groups.

Future Directions

The potential applications of this compound would likely depend on its biological activity. Given the presence of functional groups commonly found in medicinal compounds, it could be of interest in drug discovery and development.